N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide

• IUPAC Name: N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide
• InChI: InChI=1S/C22H21N3O2/c1-22(2,3)21-25-17-13-16(9-10-18(17)27-21)24-19(26)12-15-7-4-6-14-8-5-11-23-20(14)15/h4-11,13H,12H2,1-3H3,(H,24,26)
• InChI Key: LQSGNLOJGZEDDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(O1)C=CC(=C2)NC(=O)CC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide, also known as BBAQ, is a chemical compound that has been studied for its potential use in scientific research. BBAQ is a fluorescent molecule that has been used as a probe for detecting protein-protein interactions and monitoring protein conformational changes.

Mechanism of Action

N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide is a fluorescent molecule that binds to specific amino acid residues in proteins. The fluorescence of N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide changes when it binds to a protein, which allows researchers to monitor protein conformational changes and protein-protein interactions.
Biochemical and Physiological Effects:
N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide has no known biochemical or physiological effects on cells or organisms. N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide is a non-toxic molecule that has been used in cell-based assays and animal studies without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide in lab experiments is its ability to monitor protein-protein interactions and protein conformational changes in real-time. N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide is a non-toxic molecule that can be used in cell-based assays and animal studies without any adverse effects. However, one of the limitations of using N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide is its low yield during synthesis, which can be a limiting factor for large-scale experiments.

Future Directions

There are several future directions for research on N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide. One of the future directions is to develop more efficient synthesis methods for N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide to increase its yield. Another future direction is to study the interaction between N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide and other proteins involved in different diseases. N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide can also be used to study protein-protein interactions in living cells, which can provide more insights into the mechanisms of diseases. Additionally, N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide can be modified to improve its properties, such as its binding affinity and selectivity for specific amino acid residues in proteins.

Synthesis Methods

The synthesis of N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide involves several steps. The first step is the synthesis of 2-quinolin-8-ylamine, which is then reacted with 2-bromoacetophenone to form 2-(quinolin-8-yl)acetophenone. The next step involves the reaction of 2-(quinolin-8-yl)acetophenone with tert-butylamine and paraformaldehyde to form N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide (N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide). The overall yield of N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide synthesis is around 50%.

Scientific Research Applications

N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide has been used in various scientific research applications. One of the main applications of N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide is as a probe for detecting protein-protein interactions. N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide has been used to study the conformational changes of proteins such as alpha-synuclein, which is involved in Parkinson's disease. N-(2-tert-butyl-1,3-benzoxazol-5-yl)-2-quinolin-8-ylacetamide has also been used to study the interaction between p53 and MDM2, which is involved in cancer.